Cas no 4415-90-1 (1,1-dimethoxycyclobutane)

• Product Name: 1,1-dimethoxycyclobutane
• CAS No: 4415-90-1
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD24842886
• CID: 1516016
• PubChem ID: 13049977
• Update Time: 2025-06-11

1,1-dimethoxycyclobutane Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethoxycyclobutane
• cyclobutane, 1,1-dimethoxy-
• 1,1-Dimethoxycyclobutane; cyclobutane, 1,1-dimethoxy-
• Z1614786334
• 4415-90-1
• AB89717
• EN300-128645
• AKOS026729624
• SCHEMBL1140153

• MDL： MFCD24842886
• Inchi： 1S/C6H12O2/c1-7-6(8-2)4-3-5-6/h3-5H2,1-2H3
• InChI Key： LLZPXMCHUMPYRH-UHFFFAOYSA-N
• SMILES： O(C)C1(CCC1)OC

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-dimethoxycyclobutane

Professional Introduction to 1,1-dimethoxycyclobutane (CAS No. 4415-90-1)

1,1-dimethoxycyclobutane, identified by the Chemical Abstracts Service Number (CAS No.) 4415-90-1, is a significant organic compound with a molecular structure featuring a cyclobutane ring substituted with two methoxy groups. This compound has garnered considerable attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural properties and potential applications. The presence of the cyclobutane ring imparts rigidity to the molecule, while the methoxy groups introduce polarity and reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

The chemical formula for 1,1-dimethoxycyclobutane is C₆H₁₂O₂, reflecting its composition of six carbon atoms, twelve hydrogen atoms, and two oxygen atoms. The compound is typically a colorless liquid at room temperature, with a moderate boiling point and moderate solubility in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for use in various chemical reactions and processes where controlled conditions are required.

In recent years, 1,1-dimethoxycyclobutane has been explored for its utility in pharmaceutical research. Its structural framework is reminiscent of natural products and bioactive molecules, suggesting potential applications in drug discovery. For instance, the cyclobutane ring motif is found in several biologically active compounds, including certain antibiotics and anti-inflammatory agents. The methoxy groups can serve as points for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most intriguing aspects of 1,1-dimethoxycyclobutane is its role as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry due to their prevalence in biologically active natural products. Researchers have utilized 4415-90-1 as a building block to construct nitrogen-containing heterocycles, which are known for their pharmacological activity. The cyclobutane ring can be opened or modified to introduce nitrogen atoms at various positions, leading to derivatives with potential therapeutic benefits.

Recent advancements in catalytic methods have further enhanced the utility of 1,1-dimethoxycyclobutane. Transition metal-catalyzed reactions, such as cross-coupling reactions and oxidation processes, have enabled the efficient transformation of this compound into more functionalized derivatives. These methods have opened new avenues for synthesizing complex molecules with precision and high yield. The ability to manipulate the methoxy groups through various chemical transformations has made 4415-90-1 an invaluable asset in synthetic organic chemistry.

The pharmaceutical industry has also shown interest in 1,1-dimethoxycyclobutane due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). APIs are the biologically active components of drugs that provide therapeutic effects. By incorporating CAS No. 4415-90-1 into synthetic routes, pharmaceutical companies can access novel molecular structures that may exhibit improved pharmacokinetic properties or enhanced biological activity. This has spurred interest in developing efficient synthetic protocols for this compound.

In addition to its pharmaceutical applications, 1,1-dimethoxycyclobutane has found utility in materials science. Its rigid cyclic structure makes it a candidate for polymerization reactions, where it can contribute to the development of high-performance polymers with unique mechanical and thermal properties. The methoxy groups can also be used to modify polymer surfaces or integrate other functional moieties, expanding its applicability beyond traditional organic synthesis.

The synthesis of 4415-90-1 itself is an area of active research. While classical methods involving alkylation and oxidation have been reported, newer approaches leveraging green chemistry principles are being explored. These methods aim to minimize waste and improve atom economy, aligning with global efforts to promote sustainable chemical practices. Advances in catalytic systems have also enabled more efficient routes to CAS No 4415-90-1, reducing reaction times and energy consumption.

The safety profile of 1,1-dimethoxycyclobutane is another critical consideration in its application. As with any chemical compound used in industrial or laboratory settings, proper handling procedures must be followed to ensure worker safety and environmental protection. While not classified as hazardous under standard definitions, appropriate precautions such as personal protective equipment (PPE) and adequate ventilation should be taken during handling and storage.

Future research directions for 4415-90-1 may focus on expanding its applications into emerging fields such as nanotechnology and biomedicine. The ability to functionalize its structure could lead to novel materials or bioconjugates with tailored properties for diagnostic or therapeutic use. Collaborative efforts between academia and industry will be crucial in realizing these possibilities and translating laboratory discoveries into practical applications.